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Compound of Interest
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Cat. No.: B15135923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The search for effective and environmentally benign insecticides is a critical endeavor in

modern agriculture and public health. This guide provides a comparative environmental impact

assessment of Celangulin XIX, a botanical insecticide derived from Celastrus angulatus, and

neonicotinoids, a widely used class of synthetic insecticides. While neonicotinoids have come

under intense scrutiny for their environmental repercussions, the profile of newer compounds

like Celangulin XIX is still emerging. This document aims to synthesize the available

experimental data to offer an objective comparison, highlighting both what is known and where

significant data gaps exist.

Executive Summary
Neonicotinoids, despite their efficacy against a broad spectrum of pests, have been extensively

documented to have detrimental effects on a wide array of non-target organisms and to persist

in the environment. In contrast, Celangulin XIX, a member of the celangulin family of

compounds, is positioned as a potentially more environmentally friendly alternative. However, a

stark disparity in the volume of research exists. The environmental impact of neonicotinoids

has been the subject of thousands of studies, providing a robust dataset for risk assessment.

Conversely, publicly available data on the specific environmental impact of Celangulin XIX is

exceptionally scarce, necessitating a cautious approach and underscoring the urgent need for

further research. This guide presents the available data, emphasizing the known risks of
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neonicotinoids and the current, limited understanding of Celangulin XIX's environmental

profile.

Comparative Quantitative Data
The following tables summarize the available quantitative data on the toxicity and

environmental persistence of neonicotinoids and the limited data for celangulins. It is crucial to

note that the data for "Celangulin" is not specific to Celangulin XIX and is derived from a study

on a non-target ant species.

Table 1: Acute Toxicity to Non-Target Organisms
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Compound
Class

Compound
Example

Non-Target
Organism

Endpoint Toxicity Value

Neonicotinoids Imidacloprid
Honeybee (Apis

mellifera)
48h Oral LD₅₀ 5 - 70 ng/bee[1]

Imidacloprid
Honeybee (Apis

mellifera)

48h Contact

LD₅₀
24 ng/bee[1]

Imidacloprid

Bobwhite Quail

(Colinus

virginianus)

14d Oral LD₅₀ 152 mg/kg[1]

Clothianidin

Eared Dove

(Zenaida

auriculata)

Oral LD₅₀ 4248 mg/kg[2][3]

Thiamethoxam

Eared Dove

(Zenaida

auriculata)

Oral LD₅₀ 4366 mg/kg

Imidacloprid

Daphnia magna

(aquatic

crustacean)

48h EC₅₀

>400,000 µg/L

(practically non-

toxic)

Clothianidin

Daphnia magna

(aquatic

crustacean)

48h EC₅₀

>400,000 µg/L

(practically non-

toxic)

Thiamethoxam

Aquatic

invertebrates

(various)

Chronic NOEC Low µg/L range

Celangulins
Celangulin

(unspecified)

Red Imported

Fire Ant

(Solenopsis

invicta)

24h Contact

LD₅₀
0.046 ng/ant

LD₅₀ (Lethal Dose 50): The dose required to kill 50% of a test population. EC₅₀ (Effective

Concentration 50): The concentration that causes a defined effect in 50% of a test population
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(e.g., immobilization for Daphnia). NOEC (No Observed Effect Concentration): The highest

tested concentration at which no statistically significant effect is observed.

Table 2: Environmental Persistence

Compound
Class

Compound
Example

Matrix Endpoint Value

Neonicotinoids Imidacloprid Soil Half-life (DT₅₀) 28 - 1250 days

Clothianidin Soil Half-life (DT₅₀) 148 - 6931 days

Thiamethoxam Soil Half-life (DT₅₀) 7 - 353 days

Imidacloprid
Water

(Photolysis)
Half-life (DT₅₀) <3 hours

Celangulins Celangulin XIX - - No data available

DT₅₀ (Dissipation Time 50): The time required for 50% of the initial concentration of a

substance to dissipate.

Signaling Pathways and Mechanisms of Action
The differing modes of action of neonicotinoids and celangulins are fundamental to

understanding their selective toxicity and potential non-target effects.

Neonicotinoid
Nicotinic Acetylcholine

Receptor (nAChR)
in Postsynaptic Neuron

 Binds as Agonist
Ion Channel Opening

 Irreversible Activation Continuous Nerve
Stimulation & Depolarization Paralysis and Death

Click to download full resolution via product page

Neonicotinoid Mechanism of Action

Neonicotinoids act as agonists of the nicotinic acetylcholine receptors (nAChRs) in the central

nervous system of insects. Their high affinity for insect nAChRs over vertebrate nAChRs is the

basis for their selective toxicity. By irreversibly binding to these receptors, they cause

continuous nerve stimulation, leading to paralysis and death.
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Celangulin

Vacuolar-type H+-ATPase
(V-ATPase) in Midgut Cells

 Inhibits

Na+/K+-ATPase
in Nervous System

 Inhibits

Disruption of
Proton Gradient & pH

Disruption of
Ion Balance

Midgut Cell Death &
Digestive Failure

Neurotoxicity &
Paralysis

Preparation

Exposure (24-48h)

Observation (up to 96h)

Data Analysis

Prepare Test Substance in
50% Sucrose Solution

House Bees in Cages
(e.g., 10 bees/replicate)

Select Healthy Young
Adult Worker Bees

Provide Test Solution ad libitum
for a Defined Period

Record Mortality and
Abnormal Behavior at

24h, 48h, 72h, 96h

Calculate LD50 Values
using Probit Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

